Cas no 1397177-14-8 (8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester)

• Product Name: 8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• CAS No: 1397177-14-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5575113
• Update Time: 2025-10-30

8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 8-methyl-, ethyl ester
• Ethyl 8-methylimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)9-7-12-10-8(2)5-4-6-13(9)10/h4-7H,3H2,1-2H3
• InChI Key： UBYPYDVJIQTHBW-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(OCC)=O)N1C=CC=C2C

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 4.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester

Comprehensive Overview of 8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester (CAS 1397177-14-8)

The compound 8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester (CAS 1397177-14-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique imidazo[1,2-a]pyridine core structure, this ester derivative exhibits versatile reactivity, making it a valuable intermediate in drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the privileged scaffold of imidazopyridines in medicinal chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their presence in FDA-approved drugs and clinical candidates. The ethyl ester functionality in CAS 1397177-14-8 provides an excellent handle for further chemical modifications, addressing common queries like "how to modify imidazopyridine esters" or "synthetic routes for 8-methyl substituted heterocycles." This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design, where researchers frequently search for "tailored heterocyclic intermediates for lead optimization."

The synthetic accessibility of 8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester has been explored through various multicomponent reactions, a hot topic in green chemistry discussions. Modern protocols emphasize atom economy and catalyst systems, responding to industry searches for "sustainable synthesis of functionalized imidazopyridines." Its carboxylic acid ethyl ester group specifically enables diverse transformations, including hydrolysis to acids or reduction to alcohols - frequently asked about in organic chemistry forums.

From a commercial perspective, CAS 1397177-14-8 meets the pharmaceutical industry's need for high-purity pharmaceutical intermediates, as evidenced by search trends for "GMP-grade imidazo[1,2-a]pyridine building blocks." Analytical data shows this compound typically appears as a white to off-white crystalline powder with well-characterized HPLC and NMR profiles, addressing quality control concerns prevalent in research procurement queries. Stability studies confirm its suitability for long-term storage under recommended conditions.

Emerging applications in fluorescence materials have further expanded interest in this compound, particularly regarding its photophysical properties. The 8-methyl substitution pattern influences electronic characteristics, making it relevant to searches about "tunable heterocyclic fluorophores" in materials science. Recent publications have explored its derivatization for OLED materials and biological imaging probes, aligning with interdisciplinary research trends.

Safety assessments of 8-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester indicate standard laboratory handling precautions, with particular attention to its ethyl ester moiety during reactions. Technical documents frequently address questions about "compatibility of imidazopyridine esters with common reagents" and "purification methods for N-heterocyclic carboxylates," reflecting practical concerns in synthetic workflows. The compound's logP and solubility parameters make it suitable for various medicinal chemistry applications.

Ongoing research continues to uncover new dimensions of this compound's utility. Patent analyses reveal growing intellectual property around imidazo[1,2-a]pyridine-3-carboxylate derivatives, particularly in kinase inhibitor development - a trending topic in cancer therapeutics. The specific 8-methyl group in CAS 1397177-14-8 often appears in structure-activity discussions, answering frequent queries about "effects of ring substitution on target binding affinity."

For researchers sourcing this material, analytical methods including LC-MS and 1H/13C NMR characterization protocols are well-established, addressing common quality verification needs. The compound's stability under various pH conditions makes it suitable for diverse bioconjugation strategies, another area of frequent technical inquiries. Current market data shows increasing availability from specialty chemical suppliers catering to drug discovery pipelines.

In formulation science, the ethyl ester group presents interesting prodrug potential, connecting to popular searches about "esterase-activated drug delivery systems." The balance between lipophilicity and aqueous solubility in this derivative makes it a case study for discussions on "optimizing heterocyclic drug-like properties," a persistent theme in pharmaceutical development forums.

Future directions for CAS 1397177-14-8 research may explore its role in combinatorial chemistry libraries and high-throughput screening platforms. The compound's structural features position it well for fragment-based drug design approaches, responding to growing interest in "efficient scaffold diversification strategies." As the pharmaceutical industry continues prioritizing molecular complexity in lead compounds, this intermediate's importance will likely grow.